Cas no 17055-39-9 (1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)-)

• Product Name: 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)-
• CAS No: 17055-39-9
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 3810983
• Update Time: 2025-11-01

1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)-
• 2-Bromo-1-(2,3-dimethoxyphenyl)propan-1-one

• Inchi： 1S/C11H13BrO3/c1-7(12)10(13)8-5-4-6-9(14-2)11(8)15-3/h4-7H,1-3H3
• InChI Key： AMURFIWQGHFTJH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(=O)C(Br)C

Additional information on 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)-

1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- (CAS No. 17055-39-9): An Overview of a Versatile Compound in Modern Chemistry

1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- (CAS No. 17055-39-9) is a multifaceted compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 2-Bromo-1-(2,3-dimethoxyphenyl)propan-1-one, is characterized by its unique structural features and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular structure of 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- consists of a ketone group attached to a brominated alkyl chain and a substituted phenyl ring. The presence of the bromine atom and the methoxy groups on the phenyl ring imparts specific reactivity and functional properties to the molecule. These features make it an attractive building block for various synthetic transformations and a valuable intermediate in the synthesis of complex organic molecules.

One of the key areas where 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- has found significant application is in the field of pharmaceutical research. Recent studies have explored its potential as a precursor for the synthesis of bioactive compounds with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel anti-inflammatory agents. The bromine atom can be readily substituted with other functional groups, allowing for the creation of a wide range of derivatives with tailored biological activities.

In addition to its pharmaceutical applications, 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- has also been investigated for its role in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced materials with specific properties. For example, researchers at the University of California have utilized this compound as a monomer in the preparation of conductive polymers for use in electronic devices. The ability to fine-tune the properties of these materials through controlled polymerization reactions opens up new possibilities for their application in various technological fields.

The synthesis of 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- typically involves several steps, including the formation of the substituted phenyl ring and the introduction of the bromine atom. A common approach is to start with 2,3-dimethoxybenzaldehyde, which can be readily obtained from commercially available starting materials. The aldehyde is then converted into an intermediate through a series of reactions involving nucleophilic addition and elimination steps. Finally, the bromination step is carried out using an appropriate brominating agent to yield the desired product.

The purity and quality of 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- are crucial for its successful application in various fields. High-purity samples are typically obtained through careful purification techniques such as column chromatography or recrystallization. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the identity and purity of the compound.

In conclusion, 1-Propanone, 2-bromo-1-(2,3-dimethoxyphenyl)- (CAS No. 17055-39-9) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable building block for the development of novel compounds and advanced materials. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in modern chemistry.